molecular formula C12H6Cl3N3 B8617814 2-Amino-3-chloro-5-(2,4-dichloro-phenyl)-isonicotinonitrile

2-Amino-3-chloro-5-(2,4-dichloro-phenyl)-isonicotinonitrile

Cat. No.: B8617814
M. Wt: 298.6 g/mol
InChI Key: YSURTCBFUNEFPJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Amino-3-chloro-5-(2,4-dichloro-phenyl)-isonicotinonitrile is a useful research compound. Its molecular formula is C12H6Cl3N3 and its molecular weight is 298.6 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H6Cl3N3

Molecular Weight

298.6 g/mol

IUPAC Name

2-amino-3-chloro-5-(2,4-dichlorophenyl)pyridine-4-carbonitrile

InChI

InChI=1S/C12H6Cl3N3/c13-6-1-2-7(10(14)3-6)9-5-18-12(17)11(15)8(9)4-16/h1-3,5H,(H2,17,18)

InChI Key

YSURTCBFUNEFPJ-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1Cl)Cl)C2=CN=C(C(=C2C#N)Cl)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 2-amino-5-(2,4-dichloro-phenyl)-isonicotinonitrile (300 mg, 1.14 mmol, prepared according to Example 15, Step 6.1) and NCS (159 mg, 1.19 mmol) in DMF (4 mL) was stirred and heated at 50° C. for 3 h. The reaction mixture was cooled to RT, poured into AcOEt (40 mL) and washed with water (10 mL). The organic layer was dried over Na2SO4, filtered and evaporated. The residue was purified by Combi-Flash Companion™ (Isco Inc.) column chromatography (SiO2; gradient elution, hexane/TBME 95:5→100% TBME) to yield the title compound (310 mg, 0.99 mmol, 87%) as a yellow solid. MS: 296 [M−1]+; HPLC: AtRet=2.43; TLC: RF 0.33 (hexane/TBME 1:1).
Quantity
300 mg
Type
reactant
Reaction Step One
Name
Quantity
159 mg
Type
reactant
Reaction Step One
Name
Quantity
4 mL
Type
solvent
Reaction Step One
Name
Quantity
40 mL
Type
reactant
Reaction Step Two
Yield
87%

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